2-(Pentan-2-yl)cyclopentan-1-ol

• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• IUPAC Name: 2-pentan-2-ylcyclopentan-1-ol
• InChI: InChI=1S/C10H20O/c1-3-5-8(2)9-6-4-7-10(9)11/h8-11H,3-7H2,1-2H3
• InChI Key: MLLZUVFUNJLLIW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C1CCCC1O

Description

2-(Pentan-2-yl)cyclopentan-1-ol is a secondary alcohol with a cyclopentane backbone substituted at the 2-position by a branched pentan-2-yl group. Its molecular formula is C₁₀H₂₀O, and it has a molecular weight of 156.25 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pentan-2-yl)cyclopentan-1-ol can be achieved through several methods. One common approach involves the addition-esterification reaction of cyclopentene with acetic acid, followed by transesterification with methanol . The optimal conditions for the addition-esterification reaction are temperatures ranging from 333.15 to 353.15 K, with molar ratios of acetic acid to cyclopentene between 2:1 and 3:1. For the transesterification reaction, the ideal temperature range is 323.15 to 343.15 K, with a molar ratio of methanol to cyclopentyl acetate between 3:1 and 4:1 .

Industrial Production Methods

Industrial production methods for 2-(Pentan-2-yl)cyclopentan-1-ol typically involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(Pentan-2-yl)cyclopentan-1-ol undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions

Oxidation: This compound can be oxidized using reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can occur with reagents like sodium hydroxide (NaOH) or sodium methoxide (NaOCH3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces alcohols or alkanes .

Scientific Research Applications

2-(Pentan-2-yl)cyclopentan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It is utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(Pentan-2-yl)cyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for various enzymes, leading to the formation of different metabolites. These interactions can affect cellular processes and biochemical pathways, contributing to its observed effects .

Comparison with Similar Compounds

Substituent Effects on Physical Properties

The nature of substituents on the cyclopentanol ring significantly influences physical properties such as molecular weight, solubility, and boiling point. Below is a comparative analysis:

Compound Name	Substituent Type	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
2-(Pentan-2-yl)cyclopentan-1-ol	Alkyl (branched pentyl)	C₁₀H₂₀O	156.25	Hydrophobic; potential solvent/lubricant applications	N/A
1-(1-Aminobutan-2-yl)cyclopentan-1-ol	Aminoalkyl	C₉H₁₉NO	157.25	High purity (95%); pharmaceuticals, agrochemicals
trans-2-(2-Furanyl)cyclopentanol	Heterocyclic (furan)	C₉H₁₂O₂	152.20	Moderate yield (63–92%); stereochemical studies
2-(aminomethyl)cyclopentan-1-ol	Polar (aminomethyl)	C₆H₁₃NO	115.18	Enhanced solubility; drug intermediates
rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol	Thioether	C₆H₁₂OS	132.22	Predicted density: 0.99 g/cm³; sulfur reactivity

Key Observations :

• Amino groups () improve solubility in aqueous media and enable hydrogen bonding, critical for biological activity.
• Heterocyclic substituents (e.g., furan in ) introduce π-electron systems, enabling conjugation and UV activity.

Chemical Reactivity and Stability

• Acidity: Alkyl groups (e.g., pentan-2-yl) are electron-donating, reducing alcohol acidity (higher pKa) compared to electron-withdrawing groups like amino or sulfanyl. For example, (1S,2S)-2-(Methylamino)cyclopentan-1-ol has a predicted pKa of 15.02 , whereas alkyl-substituted derivatives likely exhibit pKa > 14.
• Oxidation Resistance : Tertiary and secondary alcohols (e.g., 2-(Pentan-2-yl)cyclopentan-1-ol) are less prone to oxidation than primary alcohols, enhancing stability in storage .
• Functional Group Compatibility : Epoxy-substituted analogs (e.g., 1-(oxiran-2-yl)cyclopentane-1-ol, ) show reactivity toward ring-opening reactions, useful in polymer chemistry .

Biological Activity

2-(Pentan-2-yl)cyclopentan-1-ol is a cyclic alcohol that has garnered attention in the field of organic chemistry and medicinal research due to its unique structure and potential biological activities. This compound serves as an intermediate in the synthesis of various organic molecules and has been studied for its interactions with biological systems.

Chemical Structure and Properties

The molecular formula of 2-(Pentan-2-yl)cyclopentan-1-ol is $C_{11}H_{20}O$. The compound features a cyclopentanol structure with a pentan-2-yl substituent, which influences its chemical reactivity and biological interactions.

The biological activity of 2-(Pentan-2-yl)cyclopentan-1-ol is primarily attributed to its interaction with specific molecular targets within biological pathways. It acts as a substrate for various enzymes, leading to the formation of metabolites that can modulate cellular processes. The exact molecular targets remain under investigation, but preliminary studies suggest potential interactions with receptors involved in neurotransmission and metabolic pathways.

Anticonvulsant Activity

Research indicates that compounds with similar structures exhibit anticonvulsant properties. For instance, studies on related cyclopentanol derivatives have shown effectiveness in various seizure models, suggesting that 2-(Pentan-2-yl)cyclopentan-1-ol may also possess such activity. This potential is particularly relevant in the context of developing new treatments for epilepsy .

Neuroprotective Effects

Compounds structurally related to 2-(Pentan-2-yl)cyclopentan-1-ol have demonstrated neuroprotective effects, possibly through modulation of glutamate receptors or other neurotransmitter systems. This suggests that 2-(Pentan-2-yl)cyclopentan-1-ol could have therapeutic implications in neurodegenerative diseases .

Comparative Analysis with Similar Compounds

To understand the unique biological profile of 2-(Pentan-2-yl)cyclopentan-1-ol, it is essential to compare it with structurally similar compounds. Below is a table summarizing key properties and activities:

Compound Name	Structure Type	Notable Biological Activity
2-Cyclopenten-1-ol	Cyclopentene	Anticonvulsant, neuroprotective
Cyclopenten-1-ol	Cyclopentene	Mild analgesic effects
Cyclohexanol	Cyclohexane	Antimicrobial properties
2-(Pentan-2-yl)cyclopentan-1-ol	Cyclopentanol	Potential anticonvulsant and neuroprotective

Study on Anticonvulsant Properties

A study evaluated the anticonvulsant activity of various cyclopentanol derivatives using animal models. The results indicated that compounds similar to 2-(Pentan-2-yl)cyclopentan-1-ol exhibited significant protection against seizures induced by pentylenetetrazole (PTZ). This suggests a promising avenue for further investigation into the anticonvulsant potential of this compound .

Neuroprotective Mechanisms

Another research effort focused on the neuroprotective mechanisms of cyclopentanol derivatives, highlighting their ability to modulate synaptic transmission and reduce excitotoxicity in neuronal cultures. These findings point towards the potential of 2-(Pentan-2-yl)cyclopentan-1-ol as a candidate for further development in neuroprotection strategies .